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Get Quote

A Promising Topical Candidate: EXN407

The most relevant information from my search pertains to EXN407, a first-in-class eye drop therapy being

developed by Exonate Ltd. for diabetic retinopathy (DR) and diabetic macular oedema (DME) [1]. This

represents a significant innovation as current standard treatments primarily involve intraocular injections.

The key details of this candidate are summarized in the table below.

Feature Description

Drug Candidate EXN407 [1]

Mechanism of
Action

Selective inhibitor of SRPK1 (Serine-Arginine Protein Kinase 1) [1]

Therapeutic Goal Modulates VEGF expression via alternative mRNA splicing, inhibiting pro-
angiogenic isoforms that cause leaky, abnormal blood vessels in the retina [1]

Formulation &
Dosing

Topical formulation (eye drop), administered twice daily [1]
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Feature Description

Development
Status

Phase 2b clinical trial ("CLEAR-DE") planned to start in early 2026 [1]

Key Advantages Non-invasive; potential for early-stage disease treatment; high patient compliance
[1]

EXN407 Clinical Development Overview

The clinical development pathway for EXN407 provides a real-world example of how a novel topical

therapy for diabetic retinopathy progresses. The following diagram outlines the key stages from preclinical

research to upcoming clinical trials:

Preclinical

Phase 1b/2a Trial

 2024: Met Safety Endpoints
 Showed Efficacy Signals

Phase 2b (CLEAR-DE) Trial

 2026: Planned Start

Future Phases

 Pending Results
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Scientific Context of Diabetic Retinopathy

To understand the therapeutic strategy behind drugs like EXN407, it's helpful to know the underlying disease

mechanisms. Diabetic retinopathy (DR) is a complex microvascular complication driven by chronic

hyperglycemia [2] [3]. The key pathological processes include:

Hyperglycemia & Oxidative Stress: Sustained high blood sugar leads to the formation of advanced
glycation end products (AGEs) and increased intracellular reactive oxygen species (ROS), causing

oxidative stress and damage to retinal cells [2] [3].
Inflammation: Hyperglycemia triggers an inflammatory response, activating pathways like NF-κB and

increasing levels of pro-inflammatory cytokines such as TNF-α [2] [3].
VEGF Activation: Vascular Endothelial Growth Factor (VEGF) is a key driver of pathological blood

vessel growth (angiogenesis) and increased vascular permeability, leading to retinal leakage and
oedema [2] [4] [3]. Current gold-standard therapies (anti-VEGF injections) directly target this molecule

[3].

The following diagram illustrates the interaction of these key pathways:
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Summary and Suggested Next Steps

The development of EXN407 demonstrates a modern approach to tackling diabetic retinopathy by targeting

upstream regulation of VEGF (via SRPK1 inhibition) with a non-invasive formulation [1].

Regarding your specific interest in "CAPE" diabetic retinopathy eye drops, this compound was not identified

in the current search. To further your research, you could:
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Verify the Compound Name: "CAPE" may refer to Caffeic Acid Phenethyl Ester, a bioactive

compound from honeybee propolis. You could search for it specifically using its full name or explore
scientific databases for its application in ophthalmology.

Consult Specialized Databases: Search platforms like PubMed, Google Scholar, or patent
databases using terms like "topical CAFFEIC ACID PHENETHYL ESTER diabetic retinopathy" or

"CAPE eye drop formulation."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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